Cas no 335449-20-2 (1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one)
1-(2-Chloropyridin-3-yl)-2,2-difluoroethan-1-one is a fluorinated pyridine derivative with notable reactivity due to the presence of both chloro and difluoro substituents. The compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its electron-deficient pyridine ring enhances electrophilic properties, facilitating nucleophilic substitution reactions. The difluoroacetyl group contributes to increased metabolic stability and lipophilicity, making it valuable in drug design. The chloro substituent at the 2-position further enables selective functionalization. This compound is characterized by high purity and consistent performance, ensuring reliability in complex synthetic pathways. Its structural features make it a preferred choice for researchers developing bioactive molecules.
335449-20-2 structure
Product Name:1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one
CAS No:335449-20-2
MF:C7H4ClF2NO
MW:191.562567710876
CID:868025
PubChem ID:18187281
Update Time:2026-04-29
1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(2-chloropyridin-3-yl)-2,2-difluoroethanone
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- 1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one
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1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1928766-0.05g |
1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one |
335449-20-2 | 0.05g |
$959.0 | 2023-09-17 | ||
| Enamine | EN300-1928766-0.1g |
1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one |
335449-20-2 | 0.1g |
$1005.0 | 2023-09-17 | ||
| Enamine | EN300-1928766-0.25g |
1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one |
335449-20-2 | 0.25g |
$1051.0 | 2023-09-17 | ||
| Enamine | EN300-1928766-0.5g |
1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one |
335449-20-2 | 0.5g |
$1097.0 | 2023-09-17 | ||
| Enamine | EN300-1928766-1.0g |
1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one |
335449-20-2 | 1g |
$1142.0 | 2023-05-31 | ||
| Enamine | EN300-1928766-2.5g |
1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one |
335449-20-2 | 2.5g |
$2240.0 | 2023-09-17 | ||
| Enamine | EN300-1928766-5.0g |
1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one |
335449-20-2 | 5g |
$3313.0 | 2023-05-31 | ||
| Enamine | EN300-1928766-10.0g |
1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one |
335449-20-2 | 10g |
$4914.0 | 2023-05-31 | ||
| Enamine | EN300-1928766-1g |
1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one |
335449-20-2 | 1g |
$1142.0 | 2023-09-17 | ||
| Enamine | EN300-1928766-5g |
1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one |
335449-20-2 | 5g |
$3313.0 | 2023-09-17 |
1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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